Cas no 31789-43-2 (N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide)

• Product Name: N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide
• CAS No: 31789-43-2
• MF: C₂₀H₁₇BrN₂O₂S
• MW: 429.330182790756
• CID: 6337021
• PubChem ID: 4689006
• Update Time: 2025-07-20

N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide
• 31789-43-2
• AKOS024605249
• N-(4-bromophenyl)-N'-tosylbenzimidamide
• F1347-0089
• N-(4-bromophenyl)-N'-(4-methylphenyl)sulfonylbenzenecarboximidamide

• Inchi： 1S/C20H17BrN2O2S/c1-15-7-13-19(14-8-15)26(24,25)23-20(16-5-3-2-4-6-16)22-18-11-9-17(21)10-12-18/h2-14H,1H3,(H,22,23)
• InChI Key： XHEMTJHLXFQYJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC=CC=1)=NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 428.01941g/mol
• Monoisotopic Mass: 428.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 66.9Ų

Additional information on N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide

Recent Advances in the Study of N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide (CAS: 31789-43-2)

N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide (CAS: 31789-43-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of both bromophenyl and methylbenzenesulfonyl groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent research has focused on elucidating the pharmacological properties and mechanisms of action of this compound. Studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide exhibits inhibitory effects on certain kinases implicated in cancer progression, suggesting its potential as a therapeutic agent in oncology.

In addition to its kinase inhibitory activity, this compound has also been investigated for its role in antimicrobial applications. A recent preprint article highlighted its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a finding that could pave the way for the development of novel antibiotics.

The synthesis and optimization of N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide have also been areas of active research. Advances in synthetic methodologies, such as the use of microwave-assisted reactions, have improved the yield and purity of the compound, facilitating its broader application in biological studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underpin its biological activity, enabling the design of more potent derivatives.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the growing body of research on N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide underscores its potential as a versatile scaffold in drug discovery, with applications spanning oncology, infectious diseases, and beyond.

In conclusion, the recent studies on N-(4-bromophenyl)-N'-(4-methylbenzenesulfonyl)benzenecarboximidamide (CAS: 31789-43-2) highlight its multifaceted pharmacological properties and its promise as a lead compound in various therapeutic areas. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, ultimately contributing to the advancement of chemical biology and pharmaceutical sciences.